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Compound of Interest

Compound Name: Ethyl 10-Bromodecanoate

Cat. No.: B1580412 Get Quote

This guide provides immediate safety, operational, and disposal protocols for the handling of

Ethyl 10-Bromodecanoate (CAS No. 55099-31-5) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this compound.

1. Hazard Identification and Immediate Precautions

Ethyl 10-Bromodecanoate is classified as a substance that causes skin irritation (H315) and

serious eye irritation (H319)[1][2][3][4]. It is a colorless to almost colorless clear liquid[3].

Core Hazards:

Skin Irritation: Prolonged or repeated contact can cause skin irritation[1][2][3].

Serious Eye Irritation: Contact with eyes can cause significant irritation[1][2][3].

Immediate First Aid:

If on Skin: Immediately wash the affected area with plenty of water. If skin irritation occurs,

seek medical advice[1][5]. Contaminated clothing should be removed and washed before

reuse[1][3].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[1][3].
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1].

If Swallowed: Rinse mouth and seek medical advice[1].

2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Butyl rubber

gloves may also be suitable for

esters but are not

recommended for halogenated

solvents.

To prevent skin contact and

irritation. Nitrile and neoprene

gloves offer good resistance to

a range of chemicals, including

esters and halogenated

compounds. Always inspect

gloves for integrity before use.

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn

over safety goggles when

there is a risk of splashing.

To protect against splashes

that can cause serious eye

irritation.

Body Protection

A flame-retardant lab coat,

buttoned, with sleeves

extending to the wrist.

To protect skin and personal

clothing from accidental spills.

Footwear
Closed-toe and closed-heel

shoes.

To protect feet from spills and

falling objects.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

If vapors/aerosols are

generated, a NIOSH/MSHA

approved respirator with an

organic vapor cartridge is

necessary.

To prevent inhalation of any

potential mists or vapors.
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3. Operational Plan: Step-by-Step Handling Procedure

This workflow is designed to ensure the safe handling of Ethyl 10-Bromodecanoate from

receipt to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Designate a well-ventilated work area (fume hood).

Assemble and inspect all required PPE.

Gather all necessary equipment and reagents.

Ensure a spill kit is readily accessible.

Don appropriate PPE.

Carefully handle and dispense Ethyl 10-Bromodecanoate, avoiding skin and eye contact.

Keep the container tightly closed when not in use.

Decontaminate work surfaces and equipment.

Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Segregate waste as 'Halogenated Organic Waste'.

Label the waste container clearly and accurately.

Store waste in a designated, secondary containment area.

Arrange for disposal through the institution's hazardous waste program.

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling of Ethyl 10-Bromodecanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1580412?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Emergency and Spill Response

In Case of a Spill:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and if it can be safely managed by

laboratory personnel.

Don PPE: Wear appropriate PPE, including respiratory protection if necessary.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain and absorb the liquid.

Cleanup: Carefully collect the absorbed material and place it into a sealed, labeled container

for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to the laboratory supervisor and the institution's environmental

health and safety office.

5. Disposal Plan

Ethyl 10-Bromodecanoate is a halogenated organic compound and must be disposed of as

hazardous waste.

Waste Collection: Collect all waste containing Ethyl 10-Bromodecanoate, including

contaminated consumables (e.g., gloves, absorbent materials), in a dedicated, properly

labeled, and sealed container.

Waste Segregation: The waste must be segregated as "Halogenated Organic Waste". Do not

mix with non-halogenated waste streams[4].

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Ethyl 10-Bromodecanoate," and the associated hazards (Skin and Eye
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Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area with

secondary containment.

Final Disposal: Arrange for pickup and disposal through your institution's licensed hazardous

waste disposal service. Under no circumstances should this chemical be disposed of down

the drain.

6. Quantitative Data Summary

Property Value Source

CAS Number 55099-31-5 [1]

Molecular Formula C12H23BrO2 [2]

Molecular Weight 279.22 g/mol [3]

Appearance
Colorless to Almost colorless

clear liquid
[3]

Boiling Point 134 °C / 3 mmHg [3]

Purity >96.0% (GC) [3]

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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